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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth preliminary investigation into the polymorphic nature

of alpha-lactose, a common excipient in the pharmaceutical industry. Understanding the

different solid-state forms of alpha-lactose is critical for ensuring the stability, manufacturability,

and bioavailability of drug products. This document summarizes the key physicochemical

properties of its primary polymorphs, details the experimental protocols for their

characterization, and illustrates the relationships between these forms.

The Polymorphic Forms of Alpha-Lactose
Alpha-lactose exists in multiple crystalline forms, with the most common being alpha-lactose
monohydrate and two anhydrous forms: a stable and an unstable (hygroscopic) form.[1] The

presence of different polymorphs can significantly impact the physical and chemical properties

of the lactose, thereby influencing its performance as an excipient.[2]

Alpha-Lactose Monohydrate (α-LMH)
Alpha-lactose monohydrate is the most common and thermodynamically stable form of

lactose under ambient conditions.[1] It crystallizes with one molecule of water for every

molecule of lactose, incorporated into its crystal lattice.[3] This bound water contributes to its

stability and non-hygroscopic nature under typical storage conditions.[1]
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Upon dehydration, alpha-lactose monohydrate can convert into anhydrous forms. These forms

lack the water of crystallization and exhibit distinct physicochemical properties.

Stable Anhydrous Alpha-Lactose (α-LA stable): This form is less common and can be

produced by heating alpha-lactose monohydrate at high temperatures.

Unstable/Hygroscopic Anhydrous Alpha-Lactose (α-LA unstable): This is a metastable form

that readily absorbs moisture from the environment to convert back to the monohydrate form.

[4] Its hygroscopic nature can be problematic in pharmaceutical formulations, potentially

leading to caking and altered drug release profiles.

Quantitative Physicochemical Properties
The distinct polymorphic forms of alpha-lactose can be differentiated by their unique

physicochemical properties. The following tables summarize key quantitative data for each

form.

Table 1: Crystal Structure Data of Alpha-Lactose Polymorphs

Polym
orph

Crystal
Syste
m

Space
Group

a (Å) b (Å) c (Å) α (°) β (°) γ (°)

α-

Lactose

Monohy

drate

Monocli

nic
P2₁

7.937(2

)

21.568(

7)

4.815(1

)
90

109.77(

2)
90

Stable

Anhydr

ous α-

Lactose

Triclinic P1
7.6522(

2)

19.8637

(5)

4.9877(

1)

92.028(

1)

106.261

(1)

97.153(

1)

Hygros

copic

Anhydr

ous α-

Lactose

Monocli

nic
P2₁

7.7795(

3)

19.6931

(7)

4.9064(

1)
90

103.691

(2)
90
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Data sourced from references[5][6]

Table 2: Thermal Properties of Alpha-Lactose Polymorphs

Polymorph Event
Onset
Temperature
(°C)

Peak
Temperature
(°C)

Enthalpy (J/g)

α-Lactose

Monohydrate
Dehydration ~140 - 150 ~145 - 155 ~120 - 150

α-Lactose

Monohydrate

Melting/Decomp

osition
>200 ~220 -

Stable

Anhydrous α-

Lactose

Melting/Decomp

osition
>200 ~215 -

Unstable

Anhydrous α-

Lactose

Recrystallization

to Stable Form
Varies Varies Exothermic

Unstable

Anhydrous α-

Lactose

Melting/Decomp

osition
>200 ~207 -

Note: The exact values can vary depending on the experimental conditions such as heating

rate.

Table 3: Solubility of Alpha-Lactose Monohydrate in Various Solvents at 298.15 K
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Solvent Molar Solubility (x 10⁻⁵)

Methanol 237

Ethanol 23.4

1-Propanol 10.8

1-Butanol 102

Acetonitrile 3.01

Cyclohexanone 1.84

Data represents a selection from an extensive study on lactose solubility.[7]

Experimental Protocols for Polymorph
Characterization
The identification and quantification of alpha-lactose polymorphs rely on several key analytical

techniques. Detailed methodologies for these experiments are provided below.

X-Ray Powder Diffraction (XRPD)
XRPD is a powerful technique for identifying crystalline phases based on their unique

diffraction patterns.

Methodology:

Sample Preparation: Gently grind the alpha-lactose sample to a fine powder using a mortar

and pestle to ensure random orientation of the crystals. Pack the powder into a sample

holder, ensuring a flat and level surface.

Instrument Setup:

Radiation: Cu Kα radiation (λ = 1.5406 Å)

Scan Range (2θ): 5° to 40°

Step Size: 0.02°
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Scan Speed/Time per Step: 1 second/step

Data Collection: Acquire the diffraction pattern over the specified 2θ range.

Data Analysis: Compare the obtained diffraction pattern with reference patterns for the

known polymorphs of alpha-lactose to identify the form(s) present in the sample.

Differential Scanning Calorimetry (DSC)
DSC measures the heat flow into or out of a sample as a function of temperature, allowing for

the determination of thermal transitions such as dehydration and melting.

Methodology:

Sample Preparation: Accurately weigh 3-5 mg of the alpha-lactose sample into an

aluminum DSC pan. Crimp the pan to encapsulate the sample.

Instrument Setup:

Temperature Program: Heat the sample from 25°C to 250°C at a constant heating rate of

10°C/min.

Purge Gas: Use an inert gas, such as nitrogen, with a flow rate of 50 mL/min to prevent

oxidative degradation.

Data Collection: Record the heat flow as a function of temperature.

Data Analysis: Analyze the resulting thermogram to identify endothermic and exothermic

events. The dehydration of alpha-lactose monohydrate will appear as a distinct endotherm

around 140-150°C.[8] Melting and decomposition events occur at higher temperatures.

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature, providing

quantitative information about the loss of volatiles, such as water of crystallization.

Methodology:

Sample Preparation: Place 5-10 mg of the alpha-lactose sample into a TGA pan.
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Instrument Setup:

Temperature Program: Heat the sample from ambient temperature to 300°C at a heating

rate of 10°C/min.

Atmosphere: Use a nitrogen atmosphere with a purge rate of 20 mL/min.

Data Collection: Continuously record the sample mass as a function of temperature.

Data Analysis: Analyze the TGA curve to determine the percentage of mass loss. The

dehydration of alpha-lactose monohydrate will result in a mass loss of approximately 5%,

corresponding to the loss of one molecule of water.[3]

Interconversion of Alpha-Lactose Polymorphs
The different polymorphic forms of alpha-lactose can interconvert under specific conditions of

temperature and humidity. Understanding these transformations is crucial for controlling the

solid-state form of lactose during manufacturing and storage.

α-Lactose Monohydrate Unstable Anhydrous α-Lactose

Dehydration (e.g., heating)

Stable Anhydrous α-Lactose
Heating >160°C or in specific solvents

Hydration (exposure to moisture)

Heating

Click to download full resolution via product page

Interconversion pathways of alpha-lactose polymorphs.

Experimental Workflow for Polymorph Investigation
A systematic approach is necessary for the comprehensive investigation of alpha-lactose
polymorphism. The following diagram illustrates a typical experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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